Cas no 851263-13-3 (Ethanone, 1-[4-ethoxy-3-(trifluoromethyl)phenyl]-)

Ethanone, 1-[4-ethoxy-3-(trifluoromethyl)phenyl]-, is a fluorinated aromatic ketone characterized by its trifluoromethyl and ethoxy substituents on the phenyl ring. The presence of these functional groups enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the ethoxy moiety can influence electronic properties and solubility. This compound is suitable for applications requiring selective modifications of aromatic systems, such as cross-coupling reactions or nucleophilic substitutions. Its well-defined structure ensures consistency in synthetic pathways, supporting precise chemical transformations.

Ethanone, 1-[4-ethoxy-3-(trifluoromethyl)phenyl]- structure

851263-13-3 structure

Product Name:Ethanone, 1-[4-ethoxy-3-(trifluoromethyl)phenyl]-

CAS No:851263-13-3

MF:C₁₁H₁₁F₃O₂

MW:232.199054002762

CID:1832919

PubChem ID:57361403

Update Time:2025-10-18

Ethanone, 1-[4-ethoxy-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[4-ethoxy-3-(trifluoromethyl)phenyl]-
- 1-(4-Ethoxy-3-(trifluoromethyl)phenyl)ethan-1-one
- SCHEMBL314656
- 1-[4-ethoxy-3-(trifluoromethyl)phenyl]ethan-1-one
- AKOS015956683
- 1-[4-ethoxy-3-(trifluoromethyl)phenyl]ethanone
- JS-4908
- 4'-ETHOXY-3'-(TRIFLUOROMETHYL)ACETOPHENONE
- 851263-13-3
- BJB26313
- 1-(4-Ethoxy-3-(trifluoromethyl)phenyl)ethanone
- CS-0322331
- MDL： MFCD13196590
- Inchi： 1S/C11H11F3O2/c1-3-16-10-5-4-8(7(2)15)6-9(10)11(12,13)14/h4-6H,3H2,1-2H3
- InChI Key： KWNZFVILRICPQN-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(C)=O)C=CC=1OCC)(F)F

Computed Properties

Exact Mass: 232.07111408g/mol
Monoisotopic Mass: 232.07111408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Boiling Point: 276.4±40.0 °C at 760 mmHg
Flash Point: 159.2±25.1 °C

Ethanone, 1-[4-ethoxy-3-(trifluoromethyl)phenyl]- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Ethanone, 1-[4-ethoxy-3-(trifluoromethyl)phenyl]- Pricemore >>

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